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Compound of Interest

Compound Name:
1-Bromo-4-(2-

bromoethoxy)benzene

Cat. No.: B100019 Get Quote

An In-depth Technical Guide to 1-Bromo-4-(2-
bromoethoxy)benzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1-Bromo-4-(2-bromoethoxy)benzene, a versatile bifunctional building block in

organic synthesis. This document is intended to serve as a valuable resource for researchers

and professionals involved in drug discovery, materials science, and chemical process

development.

Chemical Identity and Physical Properties
1-Bromo-4-(2-bromoethoxy)benzene is a disubstituted aromatic compound containing both

an aryl bromide and an alkyl bromide functionality. This unique structure allows for selective

chemical transformations at two distinct positions, making it a valuable intermediate in the

synthesis of more complex molecules.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 18800-30-1[1]

Molecular Formula C₈H₈Br₂O[1]

Molecular Weight 279.96 g/mol [1][2]

InChI Key SRGBSEMMGLSUMI-UHFFFAOYSA-N[2]

Canonical SMILES C1=CC(=CC=C1OCCBr)Br[1]

Table 2: Physical and Thermochemical Properties

Property Value

Melting Point 56-57 °C

Boiling Point 163-165 °C at 16 mmHg

Density 1.757 g/cm³

Flash Point 120 °C

Vapor Pressure 3.93E-07 mmHg at 25°C

Solubility
Soluble in water, alcohols, and ethers. Can be

dissolved in chloroform.[1]

Synthesis
The most common laboratory-scale synthesis of 1-Bromo-4-(2-bromoethoxy)benzene
involves the Williamson ether synthesis. This method utilizes the reaction of 4-bromophenol

with an excess of 1,2-dibromoethane in the presence of a base.

Experimental Protocol: Synthesis of 1-Bromo-4-(2-
bromoethoxy)benzene[2]
Materials:

4-bromophenol (30 g, 173 mmol)
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1,2-dibromoethane (40 mL, 464 mmol)

Sodium hydroxide (NaOH) (11.0 g, 275 mmol)

Water (430 mL)

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

A mixture of 4-bromophenol (30 g, 173 mmol), 1,2-dibromoethane (40 mL, 464 mmol),

sodium hydroxide (11.0 g, 275 mmol), and water (430 mL) is placed in a round-bottom flask.

[2]

The mixture is heated to reflux and maintained for 11 hours.[2]

After cooling to room temperature, the phases are separated using a separatory funnel.[2]

The organic phase is collected and purified by distillation to yield the final product.[2]

Expected Yield: 40.1 g (83%)[2]

4-Bromophenol
1,2-Dibromoethane

NaOH
Water

Reflux for 11 hours Phase Separation Distillation 1-Bromo-4-(2-bromoethoxy)benzene

Click to download full resolution via product page

Synthesis workflow for 1-Bromo-4-(2-bromoethoxy)benzene.
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Chemical Reactivity
The presence of two different carbon-bromine bonds (one aromatic and one aliphatic) in 1-
Bromo-4-(2-bromoethoxy)benzene allows for a range of selective chemical transformations.

The aliphatic C-Br bond is significantly more reactive towards nucleophilic substitution, while

the aromatic C-Br bond is amenable to cross-coupling reactions.

Nucleophilic Substitution at the Ethoxy Chain
The primary alkyl bromide is susceptible to nucleophilic attack. This allows for the introduction

of various functional groups at the terminus of the ethoxy chain.

Potential Nucleophiles:

Amines

Azides

Cyanides

Thiolates

Alkoxides

1-Bromo-4-(2-bromoethoxy)benzene

1-(Substituted-ethoxy)-4-bromobenzene

Sₙ2 Reaction

Nucleophile (Nu⁻)

Br⁻

Click to download full resolution via product page

General scheme for nucleophilic substitution.

Palladium-Catalyzed Cross-Coupling Reactions
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The aryl bromide moiety can participate in various palladium-catalyzed cross-coupling

reactions, such as the Suzuki-Miyaura coupling, to form new carbon-carbon bonds. This is a

powerful method for the synthesis of biaryl compounds.

Experimental Protocol: Suzuki-Miyaura Coupling
(General Procedure)
Materials:

1-Bromo-4-(2-bromoethoxy)benzene

Arylboronic acid

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., Na₂CO₃, K₂CO₃)

Solvent (e.g., Toluene, Dioxane, DMF)

Schlenk flask or equivalent inert atmosphere reaction vessel

Magnetic stirrer and heating plate

Procedure:

To a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 1-Bromo-4-(2-
bromoethoxy)benzene, the arylboronic acid, the palladium catalyst, and the base.

Add the degassed solvent to the flask.

Heat the reaction mixture with vigorous stirring for the required time, monitoring the reaction

progress by TLC or GC-MS.

Upon completion, cool the reaction to room temperature.

Perform an aqueous workup to remove the inorganic salts.

Extract the product with a suitable organic solvent.
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Dry the combined organic layers over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄),

filter, and concentrate under reduced pressure.

Purify the crude product by column chromatography or recrystallization.

Reactants Reaction Conditions

1-Bromo-4-(2-bromoethoxy)benzene

Biaryl Product

Arylboronic Acid Pd Catalyst Base Solvent

Click to download full resolution via product page

Key components of a Suzuki-Miyaura coupling reaction.

Experimental Protocols for Physical Property
Determination
The following are general, standardized procedures for the determination of the key physical

properties of solid organic compounds like 1-Bromo-4-(2-bromoethoxy)benzene.

Melting Point Determination
Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (if the sample is not a fine powder)
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Procedure:

Ensure the sample is dry and finely powdered. If necessary, grind a small amount in a mortar

and pestle.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm by tapping the

sealed end on a hard surface.

Place the capillary tube in the sample holder of the melting point apparatus.

Heat the sample rapidly to a temperature approximately 15-20 °C below the expected

melting point.

Decrease the heating rate to 1-2 °C per minute.

Record the temperature at which the first liquid appears (the beginning of the melting range)

and the temperature at which the entire sample becomes a clear liquid (the end of the

melting range).

Boiling Point Determination (at reduced pressure)
Apparatus:

Distillation apparatus suitable for vacuum distillation

Round-bottom flask

Thermometer and adapter

Condenser

Receiving flask

Vacuum source and pressure gauge

Heating mantle

Procedure:
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Place the sample in the round-bottom flask with a boiling chip.

Assemble the vacuum distillation apparatus, ensuring all joints are properly sealed.

Slowly evacuate the system to the desired pressure (e.g., 16 mmHg).

Begin heating the sample gently.

Record the temperature at which the liquid is consistently boiling and the vapor is

condensing on the thermometer bulb. This is the boiling point at the recorded pressure.

Density Determination (for a solid)
Apparatus:

Analytical balance

Graduated cylinder or pycnometer

A liquid in which the solid is insoluble (e.g., water, if appropriate, or a non-polar solvent)

Procedure (using a graduated cylinder):

Weigh a sample of the solid on an analytical balance and record the mass.

Partially fill a graduated cylinder with the chosen liquid and record the initial volume.

Carefully add the weighed solid to the graduated cylinder, ensuring it is fully submerged and

there are no air bubbles.

Record the final volume.

The volume of the solid is the difference between the final and initial volumes.

Calculate the density by dividing the mass of the solid by its volume.

Safety Information
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1-Bromo-4-(2-bromoethoxy)benzene should be handled with appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat. Work should be conducted

in a well-ventilated fume hood. For detailed safety information, consult the Safety Data Sheet

(SDS) provided by the supplier.

This guide provides a foundational understanding of the properties, synthesis, and reactivity of

1-Bromo-4-(2-bromoethoxy)benzene. The provided experimental protocols are intended as

general guidelines and may require optimization based on specific laboratory conditions and

desired outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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